Cas no 1841283-86-0 ((3S)-3-Amino-3-(4-iodophenyl)propanamide)

• Product Name: (3S)-3-Amino-3-(4-iodophenyl)propanamide
• CAS No: 1841283-86-0
• MF: C₉H₁₁IN₂O
• MW: 290.100914239883
• CID: 5747062
• PubChem ID: 130518250
• Update Time: 2025-06-14

(3S)-3-Amino-3-(4-iodophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1841283-86-0
• (3S)-3-Amino-3-(4-iodophenyl)propanamide
• EN300-1287141
• CID 130518250
• Benzenepropanamide, β-amino-4-iodo-, (βS)-

• Inchi： 1S/C9H11IN2O/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)/t8-/m0/s1
• InChI Key： INQXIWCOIGUSPJ-QMMMGPOBSA-N
• SMILES： IC1C=CC(=CC=1)[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 289.99161g/mol
• Monoisotopic Mass: 289.99161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.747±0.06 g/cm3(Predicted)
• Boiling Point: 444.9±45.0 °C(Predicted)
• pka: 16.18±0.40(Predicted)

Additional information on (3S)-3-Amino-3-(4-iodophenyl)propanamide

Recent Advances in the Study of (3S)-3-Amino-3-(4-iodophenyl)propanamide (CAS: 1841283-86-0)

In recent years, (3S)-3-Amino-3-(4-iodophenyl)propanamide (CAS: 1841283-86-0) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral amino acid derivative, characterized by its 4-iodophenyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's unique structural features, including its stereochemistry and halogenated aromatic ring, make it a valuable scaffold for drug discovery efforts.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of (3S)-3-Amino-3-(4-iodophenyl)propanamide derivatives as potential inhibitors of gamma-aminobutyric acid (GABA) transaminase. The research team employed a stereoselective synthetic route to obtain the target compound with high enantiomeric purity (>99% ee), followed by systematic structural modifications to optimize inhibitory activity. The lead compound demonstrated nanomolar potency against GABA transaminase, suggesting its potential application in neurological disorders characterized by GABAergic dysfunction.

Another significant development was reported in ACS Chemical Biology (2024), where researchers investigated the use of (3S)-3-Amino-3-(4-iodophenyl)propanamide as a versatile building block for the synthesis of targeted protein degraders (PROTACs). The iodine atom in the para-position of the phenyl ring was strategically utilized for late-stage diversification via palladium-catalyzed cross-coupling reactions, enabling efficient access to a library of PROTAC molecules. This approach demonstrated remarkable success in developing selective degraders of disease-relevant proteins, particularly in oncology targets.

From a pharmacological perspective, the metabolic stability and pharmacokinetic properties of (3S)-3-Amino-3-(4-iodophenyl)propanamide have been extensively studied in recent preclinical investigations. A 2024 publication in Drug Metabolism and Disposition reported favorable metabolic stability in human liver microsomes, with the 4-iodo substitution significantly reducing oxidative metabolism compared to its non-halogenated counterpart. These findings support the compound's potential as a drug candidate with improved metabolic stability.

The structural characterization of (3S)-3-Amino-3-(4-iodophenyl)propanamide has also seen advancements, with a recent X-ray crystallography study published in Acta Crystallographica Section E (2023) providing detailed insights into its molecular conformation and intermolecular interactions. The crystal structure revealed an extended conformation with intramolecular hydrogen bonding between the amide carbonyl and amino group, which may contribute to the compound's biological activity and stability.

Looking forward, several research groups have initiated programs to explore the therapeutic potential of (3S)-3-Amino-3-(4-iodophenyl)propanamide in various disease areas. Current investigations include its application in pain management (as a potential analgesic), neurodegenerative disorders (as a neuroprotective agent), and infectious diseases (as an antimicrobial scaffold). The compound's versatility and the growing body of research supporting its biological activities suggest that it will remain an important focus of medicinal chemistry research in the coming years.